Cas no 1207034-40-9 (5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide
• CAS No: 1207034-40-9
• MF: C₁₆H₁₆ClNO₂S
• MW: 321.8217420578
• CID: 6578131
• Update Time: 2025-05-20

5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide
• 5-chloro-2-methoxy-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzamide

• Inchi： 1S/C16H16ClNO2S/c1-20-13-5-4-11(17)9-12(13)15(19)18-10-16(6-7-16)14-3-2-8-21-14/h2-5,8-9H,6-7,10H2,1H3,(H,18,19)
• InChI Key： KSCZISFDLGKUOO-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CC1)(=O)C1=CC(Cl)=CC=C1OC

Additional information on 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide

Introduction to 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide (CAS No: 1207034-40-9)

5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide, identified by its Chemical Abstracts Service (CAS) number 1207034-40-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity, which includes a benzamide core functional group, a chloro substituent at the 5-position, a methoxy group at the 2-position, and a unique N-substituent derived from a thiophene ring linked to a cyclopropylmethyl moiety. Such structural features make it an intriguing candidate for further exploration in drug discovery and development.

The benzamide moiety is well-documented for its role in various bioactive molecules, often contributing to pharmacological properties such as binding affinity and metabolic stability. The presence of the chloro group at the 5-position of the benzene ring can influence electronic properties, potentially enhancing interactions with biological targets through electrostatic or hydrophobic effects. Additionally, the methoxy group at the 2-position introduces a hydroxylated aromatic ring, which may participate in hydrogen bonding or other forms of molecular recognition.

The N-substituent, specifically 1-(thiophen-2-yl)cyclopropylmethyl, adds an extra layer of complexity to the molecule. Thiophene derivatives are widely recognized for their biological activity, often exhibiting properties such as antimicrobial, antifungal, and anti-inflammatory effects. The cyclopropylmethyl group is another structural element that can impact the molecule's physicochemical properties, including lipophilicity and solubility, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such complex molecules with greater accuracy. Studies have suggested that compounds with similar structural motifs may interact with biological targets such as enzymes and receptors involved in disease pathways. For instance, modifications at the benzamide core have been shown to modulate enzyme inhibition profiles, making this class of compounds valuable for therapeutic applications.

In the context of modern drug discovery, 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide represents a promising scaffold for developing novel therapeutic agents. Its unique structural features offer opportunities for designing molecules with enhanced selectivity and reduced side effects. Researchers are particularly interested in exploring its potential as an intermediate in synthesizing more complex pharmacophores that could target specific disease mechanisms.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling processes, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of robust methodologies in producing complex molecules for drug development.

Evaluation of 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide's pharmacological profile is ongoing in several research laboratories. Preliminary studies have indicated potential activity against various biological targets, including enzymes implicated in cancer progression and inflammatory diseases. The compound's ability to interact with these targets may open avenues for developing new treatments that address unmet medical needs. Furthermore, its structural diversity makes it a valuable candidate for structure-based drug design approaches, where computational tools are used to model interactions between the compound and biological targets.

The physicochemical properties of 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide are also under investigation to optimize its formulation and delivery systems. Parameters such as solubility, stability, and bioavailability are critical factors that determine a drug's efficacy and safety profile. By understanding these properties at an atomic level, researchers can make informed decisions about how to modify or enhance the compound for better therapeutic outcomes.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. The development pipeline for new drugs is long and complex, requiring extensive testing across multiple stages before reaching market approval. However, compounds like 5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide provide hope for future therapies by offering novel chemical entities with therapeutic potential.

In conclusion,5-chloro-2-methoxy-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzamide (CAS No: 1207034-40-9) is a structurally intricate molecule with significant promise in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. Continued investigation into its bioactivity,synthetic pathways,and physicochemical properties will contribute valuable insights into developing next-generation therapeutics that meet global healthcare demands.